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Compound of Interest

Compound Name:
3-Bromo-4-hydroxy-5-

methoxybenzonitrile

CAS No.: 52805-45-5

Cat. No.: B1277632

Get Quote

An In-depth Technical Guide to 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-Bromo-4-hydroxy-5-
methoxybenzonitrile, a pivotal chemical intermediate. Designed for researchers, medicinal

chemists, and professionals in drug development and agrochemical synthesis, this document

delves into the compound's structural characteristics, physicochemical properties, a validated

synthesis pathway with mechanistic insights, and its significant applications.

Introduction: Strategic Importance in Synthesis
3-Bromo-4-hydroxy-5-methoxybenzonitrile is a highly functionalized aromatic compound

that serves as a versatile building block in modern organic synthesis.[1] Its unique arrangement

of a nitrile, a hydroxyl, a methoxy, and a bromine group on a benzene ring offers multiple

reaction sites for chemical modification. This strategic combination of functional groups makes

it an exceptionally valuable precursor in the development of complex molecular architectures,

particularly for novel therapeutic agents and specialized agrochemicals.[1][2] The presence of
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the nitrile group, a common pharmacophore, and the bromine atom, which allows for cross-

coupling reactions, positions this molecule as a key intermediate in constructing diverse

chemical libraries for screening and development.[1][3]

Molecular Structure and Physicochemical
Properties
The structural integrity and properties of a chemical intermediate are foundational to its

application in complex synthetic routes. Below is a summary of the key identifiers and

physicochemical properties of 3-Bromo-4-hydroxy-5-methoxybenzonitrile.

Chemical Structure
The molecule consists of a central benzene ring substituted with four functional groups. The

nitrile (-C≡N) and hydroxyl (-OH) groups are positioned para to each other. The methoxy (-

OCH₃) and bromine (-Br) atoms are ortho and meta to the nitrile group, respectively.

2D Structure of 3-Bromo-4-hydroxy-5-methoxybenzonitrile

Properties Data Table
The quantitative data for this compound have been consolidated from various chemical

suppliers and databases to provide a reliable reference.
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Property Value Source(s)

CAS Number 52805-45-5 [1][4][5][6][7]

Molecular Formula C₈H₆BrNO₂ [1][5][6][7]

Molecular Weight 228.04 g/mol [1][7]

Appearance
Tan to Brown or White to

Almost white powder/crystal
[1][5]

Melting Point 137-140 °C / 146 °C [1][5]

Purity ≥97% (GC) / >98.0% (GC) [1][5]

IUPAC Name
3-bromo-4-hydroxy-5-

methoxybenzonitrile
[7]

InChI Key
FHXLXRNDUJYBEQ-

UHFFFAOYSA-N
[6][7]

SMILES
COC1=C(C(=CC(=C1)C#N)Br)

O
[7]

Storage Conditions
Store at 0-8°C, in a dry, well-

ventilated place
[1]

Synthesis Pathway and Experimental Protocol
The synthesis of 3-Bromo-4-hydroxy-5-methoxybenzonitrile is not commonly reported as a

direct, one-step procedure. A robust and logical synthetic route can be designed starting from

the readily available and inexpensive feedstock, vanillin (4-hydroxy-3-methoxybenzaldehyde).

This multi-step synthesis involves a regioselective bromination followed by the conversion of

the aldehyde functional group into a nitrile.
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Vanillin
(4-hydroxy-3-methoxybenzaldehyde)

Step 1: Electrophilic Bromination

5-Bromovanillin

 Br₂ / Acetic Acid
or KBrO₃ / HBr

Step 2: Aldoxime Formation

5-Bromovanillin Oxime

 NH₂OH·HCl

Step 3: Dehydration to Nitrile

3-Bromo-4-hydroxy-5-methoxybenzonitrile

 Acetic Anhydride

Click to download full resolution via product page

Proposed multi-step synthesis workflow from Vanillin.

Step 1: Synthesis of 5-Bromovanillin
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Causality and Expertise: The synthesis begins with the electrophilic aromatic substitution of

vanillin.[8] The hydroxyl (-OH) and methoxy (-OCH₃) groups are strong activating, ortho-, para-

directing groups. The aldehyde (-CHO) group is a deactivating, meta-directing group. The

powerful activating effects of the hydroxyl and methoxy groups dominate, directing the

incoming electrophile (Br⁺). The position ortho to the hydroxyl group and meta to the aldehyde

(C5) is the most sterically accessible and electronically enriched, leading to highly

regioselective bromination at this site.[9] Using an in-situ generation method for bromine (from

potassium bromate and hydrobromic acid) is often preferred in laboratory settings to avoid

handling highly corrosive and volatile elemental bromine.[9][10]

Protocol:

Reaction Setup: In a 250 mL Erlenmeyer flask equipped with a magnetic stir bar, dissolve

15.2 g (0.1 mol) of vanillin in 75 mL of glacial acetic acid.[11]

Brominating Agent Preparation: In a separate flask, carefully prepare the brominating

solution. Method A (Elemental Bromine): Slowly add 5.2 mL (0.1 mol) of bromine to 25 mL of

glacial acetic acid.[11] Method B (In-situ Generation): To the vanillin solution, add 7.0 g

(0.042 mol) of potassium bromate (KBrO₃).[9] Then, slowly add 12 mL of 48% hydrobromic

acid (HBr) dropwise over 15 minutes.[9]

Reaction: Stir the reaction mixture vigorously at room temperature. For Method A, add the

bromine solution dropwise over 30 minutes.[11] For both methods, continue stirring for an

additional 45-60 minutes after the addition is complete. The reaction progress can be

monitored by TLC.

Work-up and Isolation: Pour the reaction mixture into 500 mL of ice-cold water with stirring.

[9] A precipitate of crude 5-bromovanillin will form.

Quenching: Add a few drops of saturated sodium thiosulfate solution to neutralize any

unreacted bromine (the yellow color will disappear).[9]

Purification: Collect the solid product by vacuum filtration, washing the filter cake thoroughly

with cold water. Recrystallize the crude solid from a 50% ethanol/water mixture to yield pure

5-bromovanillin as a white or pale yellow solid.[9]
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Step 2: Synthesis of 5-Bromovanillin Oxime
Causality and Expertise: The conversion of an aldehyde to an oxime is a classic condensation

reaction. The nitrogen atom of hydroxylamine is nucleophilic and attacks the electrophilic

carbonyl carbon of the aldehyde. This is followed by a proton transfer and dehydration to yield

the C=N double bond of the oxime. The reaction is typically carried out in a slightly acidic or

neutral aqueous ethanol solution to ensure the hydroxylamine is sufficiently nucleophilic while

also facilitating the dehydration step.

Protocol:

Reaction Setup: In a round-bottom flask, suspend 11.5 g (0.05 mol) of 5-bromovanillin and

4.2 g (0.06 mol) of hydroxylamine hydrochloride (NH₂OH·HCl) in 100 mL of 95% ethanol.

Base Addition: To this suspension, add a solution of 5.3 g (0.05 mol) of sodium carbonate in

25 mL of water, dropwise with stirring. This neutralizes the HCl salt and liberates the free

hydroxylamine base.

Reaction: Gently reflux the mixture for 1-2 hours. The reaction is complete when TLC

analysis shows the disappearance of the starting aldehyde.

Isolation: Cool the reaction mixture to room temperature and pour it into 300 mL of cold

water. The 5-bromovanillin oxime will precipitate.

Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. The product

is typically of sufficient purity for the next step, but can be recrystallized from ethanol/water if

needed.

Step 3: Dehydration to 3-Bromo-4-hydroxy-5-
methoxybenzonitrile
Causality and Expertise: The final step is the dehydration of the aldoxime to form the nitrile.

Acetic anhydride is a common, effective, and inexpensive reagent for this transformation. It

reacts with the hydroxyl group of the oxime, forming an acetate intermediate which is a good

leaving group. A subsequent E2-type elimination, often base-catalyzed (e.g., by pyridine or

sodium acetate), removes a proton from the carbon and eliminates the acetate group to form

the carbon-nitrogen triple bond of the nitrile.
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Protocol:

Reaction Setup: In a flask fitted with a reflux condenser and a drying tube, add 12.3 g (0.05

mol) of 5-bromovanillin oxime to 30 mL (0.32 mol) of acetic anhydride.

Reaction: Heat the mixture to reflux and maintain for 1 hour. The solid will dissolve as the

reaction proceeds.

Work-up: Carefully cool the reaction mixture and pour it onto 200 g of crushed ice. The

excess acetic anhydride will be hydrolyzed to acetic acid.

Isolation: The product, 3-Bromo-4-hydroxy-5-methoxybenzonitrile, will precipitate as a

solid. Stir the mixture until all the ice has melted, then collect the solid by vacuum filtration.

Purification: Wash the crude product thoroughly with cold water, followed by a small amount

of cold ethanol to remove impurities. The product can be further purified by recrystallization

from an appropriate solvent system, such as ethanol or toluene, to yield the final high-purity

compound.

Applications in Research and Development
The unique substitution pattern of 3-Bromo-4-hydroxy-5-methoxybenzonitrile makes it a

valuable intermediate in several high-value chemical industries.

Pharmaceutical Development: This compound is a key intermediate in synthesizing novel

pharmaceuticals.[1][2] Its structure is particularly relevant in the development of anti-cancer

agents, where the substituted phenyl ring can serve as a scaffold for molecules designed to

interact with specific biological targets.[1][2][4] The nitrile group can act as a hydrogen bond

acceptor or a bioisostere for other functional groups, aiding in ligand-receptor binding.[3]

Agrochemical Chemistry: It is used in the formulation of modern pesticides and herbicides.[1]

[2] The specific functional groups can be modified to create active ingredients that target

plant or insect-specific biological pathways, aiming for high efficacy with reduced

environmental impact.[2]

Biochemical Research: The compound serves as a tool in biochemical studies, including

those focused on enzyme inhibition and receptor binding analysis.[1][2] It can be used as a
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starting point for creating probes to explore biological pathways and identify potential

therapeutic targets.[2]

Material Science: In materials research, this molecule can be incorporated into the

production of specialty polymers. The presence of bromine can enhance thermal stability and

flame-retardant properties, making it useful for applications in electronics and advanced

packaging materials.[2]

Safety and Handling
As with any laboratory chemical, proper handling of 3-Bromo-4-hydroxy-5-
methoxybenzonitrile and its precursors is critical.

Hazard Identification: The compound is classified as harmful if swallowed, in contact with

skin, or if inhaled.[7] It is also known to cause skin and serious eye irritation.[7][12]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated area

or a chemical fume hood.[13] Wear appropriate PPE, including safety goggles, a lab coat,

and chemical-resistant gloves.[12][13]

First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and

consult a physician.[12]

In Case of Skin Contact: Wash off immediately with soap and plenty of water.[12]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[12]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and call a poison center or

doctor immediately.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Recommended storage temperature is between 0-8°C.[1]

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.jk-sci.com/products/j5328480
https://www.jk-sci.com/products/j5328480
https://www.benchchem.com/product/b1277632/docs?utm_src=pdf-body#3-bromo-4-hydroxy-5-methoxybenzonitrile-structure
https://www.benchchem.com/product/b1277632/docs?utm_src=pdf-body#3-bromo-4-hydroxy-5-methoxybenzonitrile-structure
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-hydroxy-5-methoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-hydroxy-5-methoxybenzonitrile
https://www.chemicalbook.com/msds/3-bromo-4-hydroxy-5-methoxybenzonitrile.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11462698&countryCode=GB&language=en
https://www.chemicalbook.com/msds/3-bromo-4-hydroxy-5-methoxybenzonitrile.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11462698&countryCode=GB&language=en
https://www.chemicalbook.com/msds/3-bromo-4-hydroxy-5-methoxybenzonitrile.pdf
https://www.chemicalbook.com/msds/3-bromo-4-hydroxy-5-methoxybenzonitrile.pdf
https://www.chemicalbook.com/msds/3-bromo-4-hydroxy-5-methoxybenzonitrile.pdf
https://www.chemimpex.com/products/28480
https://www.chemimpex.com/products/28480
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LookChem. (n.d.). CAS 52805-45-5 | 3-BROMO-4-HYDROXY-5-
METHOXYBENZONITRILE. Retrieved from [Link]

Lowe, C., & Bailey, E. (2023). AN OPTIMIZATION OF TIME IN THE BROMINATION OF

VANILLIN REACTION. Georgia Journal of Science, 81(1), Article 69. Retrieved from [Link]

Royal Society of Chemistry. (n.d.). 5.1.2. Halogenation Reactions of Vanillin. In

Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved

from [Link]

University of North Georgia. (n.d.). Deducing Directive Effects with Electrophilic Aromatic

Substitution - Bromination of Vanillin. Retrieved from [Link]

PrepChem.com. (n.d.). Synthesis of 2-bromo-3-hydroxy-4-methoxybenzaldehyde. Retrieved

from [Link]

EduBirdie. (2022). Bromination of Vanillin Lab Report. Retrieved from [Link]

YouTube. (2022, June 29). Organic Chemistry: Bromination of Vanillin Virtual Lab Video

CHM 252. Retrieved from [Link]

Chemdad. (n.d.). 2-bromo-3-hydroxy-4-methoxybenzaldehyde. Retrieved from [Link]

PubChem. (n.d.). 3-Bromo-4-hydroxy-5-methoxybenzonitrile. Retrieved from [Link]

Canadian Science Publishing. (n.d.). REACTIONS OF SYRINGALDEHYDE INVOLVING

HALOGENATION. Retrieved from [Link]

Fisher Scientific. (2024, February 4). SAFETY DATA SHEET - 3-Bromo-4-

methoxybenzonitrile. Retrieved from [Link]

Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the

Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902–7917. Retrieved from

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1277632/docs?utm_src=pdf-body#3-bromo-4-hydroxy-5-methoxybenzonitrile-structure
https://www.benchchem.com/product/b1277632/docs?utm_src=pdf-body#3-bromo-4-hydroxy-5-methoxybenzonitrile-structure
https://www.lookchem.com/cas-528/52805-45-5.html
https://digitalcommons.gaacademy.org/gjs/vol81/iss1/69
https://pubs.rsc.org/en/content/chapterhtml/2017/bk9781782623348-00205?isbn=978-1-78262-334-8
https://secure.ung.edu/media/chemistry/Lab/2442/10-Bromination-of-Vanillin.pdf
https://www.prepchem.com/synthesis-of-2-bromo-3-hydroxy-4-methoxybenzaldehyde
https://edubirdie.com/examples/bromination-of-vanillin-lab-report/
https://www.youtube.com/watch?v=0h3j2v0jZ9M
https://www.chemdad.com/2-bromo-3-hydroxy-4-methoxybenzaldehyde-cas-2973-58-2/
https://www.benchchem.com/product/b1277632/docs?utm_src=pdf-body#3-bromo-4-hydroxy-5-methoxybenzonitrile-structure
https://pubchem.ncbi.nlm.nih.gov/compound/7021625
https://cdnsciencepub.com/doi/pdf/10.1139/v53-061
https://www.fishersci.co.uk/gb/en/sds.html?productName=A16698
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2988113/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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